Cas no 1217247-19-2 ((E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen)

• Product Name: (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen
• CAS No: 1217247-19-2
• MF: C₂₅H₂₇NO₃
• MW: 389.486787080765
• CID: 1064298
• PubChem ID: 71316238
• Update Time: 2025-05-19

(E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen Chemical and Physical Properties

Names and Identifiers

• 4-[(Z)-1-(4-hydroxyphenyl)-1-[4-[2-(methylamino)ethoxy]phenyl]but-1-en-2-yl]phenol
• (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen
• (E/Z)-4'-Hydroxy Endoxifen;
• (E/Z)-4,4'-Dihydroxy-N-desmethyl Tamoxifen
• (E/Z)-4,4 inverted exclamation mark -Dihydroxy-N-desmethyl Tamoxifen
• 4,4'-[(1Z)-1-{4-[2-(Methylamino)ethoxy]phenyl}but-1-ene-1,2-diyl]diphenol
• DTXSID50747670
• 1217247-19-2

• Inchi： 1S/C25H27NO3/c1-3-24(18-4-10-21(27)11-5-18)25(19-6-12-22(28)13-7-19)20-8-14-23(15-9-20)29-17-16-26-2/h4-15,26-28H,3,16-17H2,1-2H3/b25-24-
• InChI Key： JYBJJTCUEOUMEV-IZHYLOQSSA-N
• SMILES： O(CCNC)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C(\C1C=CC(=CC=1)O)/CC

Computed Properties

• Exact Mass: 389.19900
• Monoisotopic Mass: 389.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Melting Point: 110-112°C
• PSA: 61.72000
• LogP: 5.45600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen

(E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen and its Significance in Modern Pharmaceutical Research

CAS No. 1217247-19-2 refers to a specific isomer of the compound (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen, a derivative of the well-known selective estrogen receptor modulator (SERM), Tamoxifen. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. The presence of hydroxyl groups and the N-desmethyl moiety introduces distinct pharmacokinetic and pharmacodynamic characteristics, making it a subject of extensive research in oncology and endocrinology.

The molecular structure of (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen (CAS No. 1217247-19-2) consists of a benzene ring fused with a pyrazole ring, a common scaffold in many SERMs. The hydroxyl substituents at the 4-position of both rings enhance its interaction with estrogen receptors, while the N-desmethyl group modulates its metabolic pathways. This structural configuration allows the compound to exhibit selective estrogen receptor modulating activity, which is crucial for its therapeutic efficacy.

In recent years, research on (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen has focused on its potential role in breast cancer treatment. Studies have demonstrated that this compound can competitively bind to estrogen receptors, blocking the binding of estrogen and thus inhibiting tumor growth in estrogen receptor-positive (ER+) breast cancer cells. Furthermore, its ability to act as an agonist in certain tissues while acting as an antagonist in others makes it a promising candidate for developing more tailored therapies.

One of the most compelling aspects of (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen is its metabolic stability. Unlike its parent compound, Tamoxifen, this derivative exhibits a longer half-life due to the presence of hydroxyl groups, which enhance its solubility and bioavailability. This improved pharmacokinetic profile could lead to more consistent therapeutic effects and reduced dosing frequency, thereby enhancing patient compliance.

Recent preclinical studies have also explored the anti-inflammatory properties of (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen. The compound has been shown to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual action as an anti-estrogenic agent and an anti-inflammatory agent makes it a versatile therapeutic option for conditions where both hormonal regulation and inflammation are involved.

The synthesis of (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen (CAS No. 1217247-19-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and enzymatic desmethylation have been employed to optimize the production process. These methods not only improve efficiency but also minimize byproduct formation, ensuring that the final product meets stringent pharmaceutical standards.

From a regulatory perspective, (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen is subject to rigorous testing to ensure safety and efficacy before it can be approved for clinical use. Phase I clinical trials have begun to assess its tolerability and pharmacokinetic profile in human subjects. Early results are promising, showing that the compound is well-tolerated at various doses and exhibits minimal side effects compared to existing treatments.

The future directions for research on (E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen include exploring its potential in combination therapies with other anticancer agents. By leveraging its dual mechanism of action—estrogen receptor modulation and anti-inflammatory effects—this compound could enhance the effectiveness of existing treatments and reduce resistance development. Additionally, investigating its role in other hormone-sensitive cancers such as prostate cancer is another area of active research.

In conclusion,(E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen (CAS No. 1217247-19-2) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications in oncology and endocrinology. Its unique structural properties, combined with promising preclinical results, position it as a promising candidate for future drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential,(E/Z)-4,4’-Dihydroxy-N-desmethyl Tamoxifen is poised to make substantial contributions to modern medicine.